Cas no 3618-04-0 (trans-Ethyl 4-hydroxycyclohexanecarboxylate)

3618-04-0 structure
Product Name:trans-Ethyl 4-hydroxycyclohexanecarboxylate
CAS No:3618-04-0
Molecular Formula:C9H16O3
Molecular Weight:172.2215
MDL:MFCD16295187
CID:296087
PubChem ID:125307314
trans-Ethyl 4-hydroxycyclohexanecarboxylate Properties
Names and Identifiers
-
- Ethyl trans-4-Hydroxycyclohexanecarboxylate
- ethyl 4-hydroxycyclohexanecarboxylate
- 4-HYDROXY-CYCLOHEXANECARBOXYLIC ACID ETHYL ESTER
- Cyclohexanecarboxylicacid, 4-hydroxy-, ethyl ester, trans-
- ethyl 4-hydroxycyclohexane-1-carboxylate
- NULL
- trans-4-Hydroxycyclohexanecarboxylic Acid Ethyl Ester
- trans-Ethyl 4-hydroxycyclohexanecarboxylate
- cis-Ethyl 4-hydroxycyclohexanecarboxylate
- 4-Hydroxycyclohexanecarboxylic acid ethyl ester
- Cyclohexanecarboxylic acid, 4-hydroxy-, ethyl ester
- Ethyl 4-hydroxycyclohexane carboxylate
- Cyclohexanecarbox
- DTXSID001189263
- AI3-28355
- FT-0687390
- BZKQJSLASWRDNE-ZKCHVHJHSA-N
- UNII-R7LV2TYU78
- trans-4-hydroxycyclohexane carboxylic acid ethyl ester
- ETHYL (1S,4S)-4-HYDROXYCYCLOHEXANE-1-CARBOXYLATE
- Ethyl 4-Hydroxy Cyclo Hexane Carboxylate
- BZKQJSLASWRDNE-UHFFFAOYSA-N
- DS-11436
- cis-4-Hydroxy-cyclohexanecarboxylic acid ethyl ester
- 4-Carboethoxy Cyclohexanol
- Ethyl 4-hydroxycyclohexylcarboxylate
- AM9678
- EN300-7936192
- SCHEMBL663948
- F21258
- MFCD00192156
- trans-ethyl4-hydroxycyclohexanecarboxylate
- CS-0020233
- 4-ethoxycarbonylcyclohexanol
- trans ethyl 4-hydroxycyclohexanecarboxylate
- SCHEMBL15695701
- A854626
- Cyclohexanecarboxylic acid, 4-hydroxy-, ethyl ester, cis-
- DTXSID90169135
- 75877-66-6
- ethyl-4-hydroxy-cyclohexane carboxylate
- AM9681
- Cyclohexanecarboxylicacid, 4-hydroxy-, ethyl ester
- MFCD16295187
- ethyl 4-hydroxycyclohexane-carboxylate
- SY025857
- H11890
- trans-Ethyl (1r,4r)-4-hydroxycyclohexane-1-carboxylate
- AKOS015903755
- CS-W008169
- 17159-80-7
- Ethyl cis-4-hydroxycyclohexanecarboxylate
- R7LV2TYU78
- SCHEMBL241638
- BCP30884
- Not available;trans-Ethyl 4-hydroxycyclohexanecarboxylate
- Ethyl 4-hydroxycyclohexanecarboxylate, cis + trans
- UNII-D266CGU6M5
- 3618-04-0
- ethyl (1r,4r)-4-hydroxycyclohexane-1-carboxylate
- 4-hydroxy cyclo-hexane carboxylic acid ethyl ester
- A881918
- BZKQJSLASWRDNE-OCAPTIKFSA-N
- SB38620
- SY011568
- Ethyl 4-hydroxycyclohexanecarboxylate pound>>Cyclohexanecarboxylicacid, 4-hydroxy-, ethyl ester
- SCHEMBL19783847
- FT-0699771
- AKOS016009058
- D266CGU6M5
- FT-0700055
- UNII-DYE45Z9SRP
- ethyl 4-hydroxycyclohexanoate
- AS-18158
- AKOS015855262
- AC-496
- trans ethyl 4-hydroxycyclohexane carboxylate
- J-010742
- NS00025632
- Cyclohexanecarboxylic acid, 4-hydroxy-, ethyl ester, trans-
- EINECS 241-215-1
- MFCD23701492
- DYE45Z9SRP
- AC-5139
- Ethyl4-hydroxycyclohexanecarboxylate
- 4-hydroxy-cyclohexane-1-carboxylic acid ethyl ester
- J-521030
- E0838
- AS-75610
- EN300-91667
- cis-4-Hydroxycyclohexane-1-carboxylic acid ethyl ester
- SY028026
- SCHEMBL662522
- EN300-7392169
- Ethyl 4-hydroxycyclohexanecaboxylate
- ethyl-4-hydroxycyclohexanecarboxylate
- DB-369952
- cis-Ethyl4-hydroxycyclohexanecarboxylate
- DTXCID7091626
-
- MDL: MFCD16295187
- InChIKey: BZKQJSLASWRDNE-UHFFFAOYSA-N
- Inchi: 1S/C9H16O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h7-8,10H,2-6H2,1H3
- SMILES: O([H])C1([H])C([H])([H])C([H])([H])C([H])(C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])C1([H])[H]
Computed Properties
- Exact Mass: 172.109944g/mol
- Surface Charge: 0
- XLogP3: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 172.109944g/mol
- Monoisotopic Mass: 172.109944g/mol
- Topological Polar Surface Area: 46.5Ų
- Heavy Atom Count: 12
- Complexity: 148
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- LogP: 1.10060
- PSA: 46.53000
- Refractive Index: 1.4630 to 1.4670
- Boiling Point: 144°C/12mmHg(lit.)
- Flash Point: 100.2±18.2 ºC,
- Solubility: Slightly soluble (19 g/l) (25 º C),
- Density: 1.093±0.06 g/cm3 (20 ºC 760 Torr),
trans-Ethyl 4-hydroxycyclohexanecarboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003M03-1g |
trans-Ethyl 4-hydroxycyclohexanecarboxylate |
3618-04-0 | 98% | 1g |
$4.00 | 2024-05-04 | |
A2B Chem LLC | AB67683-1g |
Ethyl trans-4-hydroxycyclohexanecarboxylate |
3618-04-0 | 98% | 1g |
$4.00 | 2024-04-20 | |
Aaron | AR003M8F-1g |
trans-Ethyl 4-hydroxycyclohexanecarboxylate |
3618-04-0 | 98% | 1g |
$5.00 | 2025-01-22 | |
abcr | AB274599-1 g |
Ethyl trans-4-hydroxycyclohexanecarboxylate; . |
3618-04-0 | 1g |
€72.90 | 2023-06-22 | ||
Alichem | A279000214-25g |
trans-4-Hydroxycyclohexanecarboxylic acid ethyl ester |
3618-04-0 | 97% | 25g |
$271.53 | 2023-09-02 | |
Apollo Scientific | OR939383-1g |
Ethyl trans-4-hydroxycyclohexanecarboxylate |
3618-04-0 | 98+% | 1g |
£15.00 | 2025-03-21 | |
Chemenu | CM116128-5g |
Ethyl trans-4-Hydroxycyclohexanecarboxylate |
3618-04-0 | 98% | 5g |
$366 | ||
Crysdot LLC | CD13014650-25g |
trans-Ethyl 4-hydroxycyclohexanecarboxylate |
3618-04-0 | 98% | 25g |
$317 | 2024-07-18 | |
Enamine | EN300-7392169-0.05g |
rac-ethyl (1r,4r)-4-hydroxycyclohexane-1-carboxylate, trans |
3618-04-0 | 95% | 0.05g |
$19.0 | 2023-05-25 | |
eNovation Chemicals LLC | D912819-25g |
Ethyl trans-4-Hydroxycyclohexanecarboxylate |
3618-04-0 | 97% | 25g |
$350 | 2022-10-17 |
trans-Ethyl 4-hydroxycyclohexanecarboxylate Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:3618-04-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:3618-04-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
(CAS:3618-04-0)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com
trans-Ethyl 4-hydroxycyclohexanecarboxylate Related Literature
-
Bei Hu,Yi Hu,Di Zhao,Yuting Li,Mingquan Yang,Aijuan Jia,Sui Chen,Bing Li,Xia Zhang RSC Adv., 2020,10, 10402-10410
-
Fengming Tian,Xinghua Zhang,Yunlin Chen RSC Adv., 2016,6, 63895-63904
-
Weihua Li,Dong Guo RSC Adv., 2018,8, 20648-20654
-
Tao Li,Nobuko Tsumori,Yoshie Souma,Qiang Xu Chem. Commun., 2003, 2070-2071
-
C. Collins,G. R. Darling,M. J. Rosseinsky Faraday Discuss., 2018,211, 117-131
-
Katharina Butsch,Ronald Gust,Axel Klein,Ingo Ott,Marco Romanski Dalton Trans., 2010,39, 4331-4340
-
Mingjin Fan,Yongmin Liang,Feng Zhou,Weimin Liu RSC Adv., 2012,2, 6824-6830
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9. Back cover
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:3618-04-0)trans-Ethyl 4-hydroxycyclohexanecarboxylate

Purity:99%
Quantity:500g
Price($):572.0